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Compound Name: 3,3,6-Trimethylnonane

Cat. No.: B14546265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermophysical properties

of C12 branched alkanes. Dodecane (C12H26) has 355 structural isomers, and the branching

of the alkyl chain significantly influences its physical and chemical characteristics.[1][2]

Understanding these properties is crucial for applications ranging from solvent formulation and

heat transfer fluids to their use as inactive ingredients in pharmaceutical preparations. This

document presents key data, details experimental methodologies for their determination, and

provides a visual representation of a general experimental workflow.

Thermophysical Property Data
The following tables summarize the available quantitative data for n-dodecane and a selection

of its branched isomers to facilitate comparison.

Table 1: Density of C12 Alkane Isomers
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Compound
Name

Isomer Type
Density
(g/cm³)

Temperature
(°C)

Pressure

n-Dodecane Linear 0.749 20 Atmospheric

Isododecane

(2,2,4,6,6-

Pentamethylhept

ane)

Branched 0.74 20 Atmospheric

2,3,4-

Trimethylnonane
Branched 0.7612 20 Atmospheric

Note: Isododecane is a common name for a mixture of isomers, with 2,2,4,6,6-

pentamethylheptane being the principal component.[3]

Table 2: Viscosity of C12 Alkane Isomers

Compound Name Isomer Type
Dynamic Viscosity
(mPa·s)

Temperature (°C)

n-Dodecane Linear 1.374 25

Isododecane

(2,2,4,6,6-

Pentamethylheptane)

Branched 1.31 293.15 K (20°C)

2,3,4-Trimethylnonane Branched Not available -

Note: The viscosity of alkanes is influenced by intermolecular forces; increased branching can

lead to lower viscosity in shorter-chain alkanes due to reduced surface area for these

interactions.[4]

Table 3: Thermal Conductivity of C12 Alkane Isomers
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Compound Name Isomer Type
Thermal
Conductivity
(W/m·K)

Temperature (K)

n-Dodecane Linear 0.141 300

2,2,4,6,6-

Pentamethylheptane
Branched Not available -

2,3,4-Trimethylnonane Branched Not available -

Table 4: Heat Capacity of C12 Alkane Isomers

Compound Name Isomer Type
Isobaric Heat
Capacity (J/mol·K)

Temperature (K)

n-Dodecane Linear 376.00 298.15

2,2,4,6,6-

Pentamethylheptane
Branched Not available -

2,3,4-Trimethylnonane Branched Not available -

Experimental Protocols
The determination of thermophysical properties requires precise and standardized

experimental procedures. Below are detailed methodologies for the key properties discussed.

2.1. Density Measurement

Density is a fundamental property defined as mass per unit volume.

Pycnometry: A pycnometer, a flask with a precisely known volume, is used.

The empty pycnometer is weighed.

It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed

again.
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The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer. This method is simple and can yield high accuracy.[5]

Vibrating Tube Densimetry: This technique offers high precision.

A U-shaped tube is filled with the sample liquid.

The tube is then electromagnetically excited to oscillate at its natural frequency.

This frequency is dependent on the mass of the liquid in the tube, and thus its density.

The instrument is calibrated with fluids of known density (e.g., dry air and pure water). The

density of the sample is then determined from its oscillation frequency.[5]

2.2. Viscosity Measurement

Viscosity measures a fluid's resistance to flow.

Capillary Viscometry: This is a classic method for measuring kinematic viscosity.

A fixed volume of the liquid is drawn into a calibrated glass capillary viscometer (e.g., an

Ostwald or Ubbelohde viscometer).

The time taken for the liquid to flow between two marked points under the influence of

gravity is measured.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer's

calibration constant.

The dynamic viscosity can then be obtained by multiplying the kinematic viscosity by the

density of the liquid.[1][6]

Rotational Viscometry: This method is suitable for a wide range of viscosities.

A spindle is immersed in the sample liquid.

The spindle is rotated at a constant angular velocity by a motor.
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The torque required to maintain this constant rotation is measured.

This torque is proportional to the viscous drag on the spindle, and thus to the viscosity of

the fluid. The instrument provides a direct reading of the dynamic viscosity.[6]

2.3. Thermal Conductivity Measurement

Thermal conductivity is the property of a material to conduct heat.

Transient Hot-Wire Method: This is a widely used and accurate technique.

A thin platinum wire is submerged in the liquid sample.

A step voltage is applied to the wire, causing it to heat up. The wire acts as both a heating

element and a resistance thermometer.

The rate of temperature increase of the wire is measured over a short period (typically a

few seconds).

This temperature rise is related to the thermal conductivity of the surrounding fluid. The

short measurement time minimizes the effects of convection.[7][8]

2.4. Heat Capacity Measurement

Heat capacity is the amount of heat required to raise the temperature of a substance by a

certain amount.

Differential Scanning Calorimetry (DSC): DSC is a common technique for measuring heat

capacity.

A small, known mass of the sample is placed in a sample pan, and an empty reference

pan is also prepared.

Both pans are heated at a constant rate.

The instrument measures the difference in heat flow required to maintain the sample and

reference pans at the same temperature.
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This differential heat flow is proportional to the heat capacity of the sample. The instrument

is calibrated using a standard material with a known heat capacity (e.g., sapphire).[9]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the thermophysical properties of a C12 branched alkane.
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Caption: Experimental workflow for thermophysical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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